Cas no 5354-71-2 (Cyclopropanamine,N-[2-[(2-chloro-6-methylphenyl)thio]ethyl]-, hydrochloride (1:1))

• Product Name: Cyclopropanamine,N-[2-[(2-chloro-6-methylphenyl)thio]ethyl]-, hydrochloride (1:1)
• CAS No: 5354-71-2
• MF: C₁₅H₁₄ClNO
• MW: 259.730762958527
• CID: 379853
• PubChem ID: 779746
• Update Time: 2025-04-19

Cyclopropanamine,N-[2-[(2-chloro-6-methylphenyl)thio]ethyl]-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Cyclopropanamine,N-[2-[(2-chloro-6-methylphenyl)thio]ethyl]-, hydrochloride (1:1)
• benzamide, 2-chloro-N-(3,5-dimethylphenyl)-
• 299954-56-6
• DTXSID00968297
• 2-Chloro-N-(3,5-dimethylphenyl)benzene-1-carboximidic acid
• Z30889679
• 5354-71-2
• BIM-0048874.P001
• AKOS001315581
• CBMicro_048800
• 2-chloro-N-(3,5-dimethylphenyl)benzamide

• Inchi： 1S/C15H14ClNO/c1-10-7-11(2)9-12(8-10)17-15(18)13-5-3-4-6-14(13)16/h3-9H,1-2H3,(H,17,18)
• InChI Key： RJEOPYZTZOEGOR-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(NC1C=C(C)C=C(C)C=1)=O

Computed Properties

• Exact Mass: 259.07652
• Monoisotopic Mass: 259.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 29.1A^2

Experimental Properties

• Density: 1.22
• Boiling Point: 319.2°C at 760 mmHg
• Flash Point: 146.9°C
• Refractive Index: 1.626
• PSA: 29.1
• LogP: 4.59310